2-Amino-5,5-dimethylcyclohexene-1-carbonitrile

• IUPAC Name: 2-amino-5,5-dimethylcyclohexene-1-carbonitrile
• InChI: InChI=1S/C9H14N2/c1-9(2)4-3-8(11)7(5-9)6-10/h3-5,11H2,1-2H3
• InChI Key: YPXXNJRVRZBZEM-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=C(C1)C#N)N)C
• Molecular Formula: C9H14N2
• Molecular Weight: 150.22 g/mol

Description

2-Amino-5,5-dimethylcyclohexene-1-carbonitrile (ADC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis.

Scientific Research Applications

Synthesis of Novel Derivatives

Researchers have developed green and efficient methods for synthesizing novel derivatives of 2-Amino-5,5-dimethylcyclohexene-1-carbonitrile. For instance, a series of novel benzo[b]pyran derivatives were synthesized from the reaction of malononitrile and 5,5-dimethylcyclohexane-1,3-dione in an ionic liquid, showcasing operational simplicity, mild reaction conditions, and environmentally benign procedures (Wang et al., 2009). Similarly, tetrahydropyrimido[4,5-b]quinoline derivatives were synthesized using cyclohexanone, highlighting the compound's versatility in facilitating the formation of pharmacologically relevant structures (Elkholy & Morsy, 2006).

Catalysis and Green Chemistry

The compound has been used in studies focusing on green chemistry and catalysis. CoFe2O4 nanoparticles were utilized for the synthesis of 2-amino-4-(phenyl)-5,6,7,8-tetrahydro-7,7-dimethyl-5-oxo-4H-chromene-3-carbonitrile derivatives in aqueous ethanol medium, demonstrating the catalyst's efficiency and sustainability in organic synthesis (Rajput & Kaur, 2013).

Antibacterial Activity

Research has also explored the antibacterial properties of derivatives synthesized from 2-Amino-5,5-dimethylcyclohexene-1-carbonitrile. A study conducted on novel heterocycles containing hexahydroquinoline and pyrrole moieties, synthesized through condensation reactions, evaluated their antibacterial activity against Gram-positive and Gram-negative bacteria, showcasing their potential as antibacterial agents (Vazirimehr et al., 2017).

Molecular Structure and Crystallography

Crystallography and molecular structure analyses have been crucial in understanding the chemical properties of 2-Amino-5,5-dimethylcyclohexene-1-carbonitrile derivatives. X-ray crystallography studies have elucidated the structural details of these compounds, contributing to the broader understanding of their chemical behavior and potential applications in material science and pharmaceuticals (Kour et al., 2014).

Corrosion Inhibition

Recent studies have investigated the use of chromeno-carbonitriles, a class of compounds including 2-Amino-5,5-dimethylcyclohexene-1-carbonitrile derivatives, as corrosion inhibitors for mild steel in acidic solutions. These studies combine experimental methods with computational simulations to demonstrate the compounds' effectiveness and elucidate their mode of action, offering insights into their application in material preservation and engineering (Quadri et al., 2021).